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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethylamine-13C2, an

isotopically labeled form of dimethylamine, a crucial building block in organic synthesis and

pharmaceutical development. This document details its chemical and physical properties,

provides an illustrative experimental protocol for its application in protein analysis, and

discusses its significance in contemporary research and drug discovery.

Chemical Identity and Properties
Dimethylamine-13C2 is a stable, isotopically labeled version of dimethylamine where the two

carbon atoms are replaced with the carbon-13 isotope. This labeling is instrumental in various

analytical techniques, particularly in nuclear magnetic resonance (NMR) spectroscopy and

mass spectrometry, allowing for the tracing and quantification of molecules in complex

biological and chemical systems.

It is important to note that different forms of isotopically labeled dimethylamine are

commercially available, each with a distinct Chemical Abstracts Service (CAS) number. The

specific CAS number depends on whether the compound is in its free base or salt form, and if

other atoms like nitrogen are also isotopically labeled.

Table 1: CAS Numbers for Dimethylamine-13C2 and Related Isotopologues
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Compound Name CAS Number

Dimethylamine-13C2 765259-01-6[1]

Dimethylamine-13C2 hydrochloride 286012-99-5

Dimethylamine-13C2,15N hydrochloride 768385-39-3[2]

The physical and chemical properties of Dimethylamine-13C2 are primarily determined by its

molecular structure, with the isotopic labeling introducing a slight increase in molecular weight

compared to the unlabeled compound. The properties of the hydrochloride salt are particularly

relevant for practical applications due to its solid and more stable nature.

Table 2: Physicochemical Properties of Dimethylamine-13C2 and its Hydrochloride Salt
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Property Value Source

Dimethylamine-13C2

Molecular Formula C₂H₇N [1]

Molecular Weight 47.069 g/mol [1]

IUPAC Name

N-

(1¹³C)methyl(1¹³C)methanamin

e

[1]

Dimethylamine-13C2

hydrochloride

Molecular Formula C₂H₈ClN [3]

Molecular Weight 83.53 g/mol [3]

Melting Point 170-173 °C

Safety Information

(Hydrochloride Salt)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[3]

Applications in Research and Drug Development
Dimethylamine is a fundamental precursor in the synthesis of numerous industrially significant

compounds.[4] Its derivatives are integral to a wide array of pharmaceuticals, including

antimicrobials, antihistamines, anticancer agents, and analgesics.[5][6][7] The dimethylamine

moiety is found in drugs targeting central nervous system diseases and metabolic disorders like

diabetes.[5][8]

The isotopically labeled Dimethylamine-13C2 serves as a critical tool in the development and

analysis of these pharmaceuticals. Its primary applications include:
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Metabolic Studies: Tracing the metabolic fate of drug candidates containing the

dimethylamine group.

Mechanism of Action Studies: Elucidating reaction mechanisms and enzyme kinetics.

Quantitative Analysis: Acting as an internal standard in mass spectrometry-based assays for

accurate quantification of the unlabeled analyte in biological matrices.

Structural Biology: Aiding in the assignment of NMR signals in structural studies of proteins

and other macromolecules.[9]

Experimental Protocol: Reductive Methylation of
Proteins for NMR Analysis
A significant application of isotopically labeled compounds related to dimethylamine is in the

reductive methylation of proteins for NMR studies. This technique is used to introduce a ¹³C-

labeled probe at specific sites (N-terminus and lysine residues) of a protein, facilitating the

identification and characterization of these regions. The following is a generalized protocol

based on established methodologies.[9]

Objective: To introduce a ¹³C-dimethylamino group at the N-terminus and lysine residues of a

protein for NMR analysis.

Materials:

Protein of interest (e.g., Lysozyme)

Sodium phosphate buffer (50 mM, pH 7.5)

¹³C-Formaldehyde

Dimethylamine-borane (DMAB)

Dithiothreitol (DTT)

Iodoacetamide
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Sequencing grade trypsin

C18 spin column for desalting

NMR buffer (e.g., D₂O with a suitable buffer)

Procedure:

Protein Preparation:

Dissolve the protein in the sodium phosphate buffer to a known concentration (e.g., 5

mg/mL).[9]

Reductive Methylation Reaction:

To the protein solution, add ¹³C-formaldehyde and DMAB. The stoichiometry can be

adjusted to achieve either partial or full labeling.[9]

For instance, a specific molar ratio of labeling reagents to protein is chosen to control the

extent of methylation.[9]

Incubate the reaction mixture at 4 °C for 18-24 hours with gentle shaking.[9]

Quenching and Sample Cleanup:

The reaction can be quenched by the addition of a suitable reagent or through buffer

exchange.

Remove excess reagents and byproducts by desalting the protein sample using a C18

spin column.[9]

Elute the labeled protein in a solution compatible with lyophilization (e.g., 80%

acetonitrile/0.1% TFA).[9]

Sample Preparation for NMR:

Lyophilize the purified, labeled protein to dryness.
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Reconstitute the protein in a suitable NMR buffer containing D₂O.[9]

NMR Data Acquisition:

Acquire ¹H-¹³C heteronuclear single quantum coherence (HSQC) spectra to observe the

signals from the newly introduced ¹³C-dimethylamino groups.[9]

The chemical shifts of these signals provide information about the local environment of the

labeled sites.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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